Cas no 1184103-99-8 (1-(piperazin-1-yl)methylnaphthalen-2-ol)

• Product Name: 1-(piperazin-1-yl)methylnaphthalen-2-ol
• CAS No: 1184103-99-8
• MF: C₁₅H₁₈N₂O
• MW: 242.316223621368
• CID: 5820170
• PubChem ID: 54914950
• Update Time: 2025-06-15

1-(piperazin-1-yl)methylnaphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(piperazin-1-yl)methylnaphthalen-2-ol
• SCHEMBL23802529
• AKOS005823667
• 1-[(piperazin-1-yl)methyl]naphthalen-2-ol
• 1184103-99-8
• EN300-1850383

• Inchi： 1S/C15H18N2O/c18-15-6-5-12-3-1-2-4-13(12)14(15)11-17-9-7-16-8-10-17/h1-6,16,18H,7-11H2
• InChI Key： FESLTMZRXVQHLG-UHFFFAOYSA-N
• SMILES： OC1C=CC2C=CC=CC=2C=1CN1CCNCC1

Computed Properties

• Exact Mass: 242.141913202g/mol
• Monoisotopic Mass: 242.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.5Ų

Additional information on 1-(piperazin-1-yl)methylnaphthalen-2-ol

1-(Piperazin-1-yl)methylnaphthalen-2-ol (CAS No. 1184103-99-8): An Overview of Its Chemical Properties and Biological Applications

1-(Piperazin-1-yl)methylnaphthalen-2-ol (CAS No. 1184103-99-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This compound, also known as Pipamnol, is characterized by a naphthalene ring substituted with a piperazine moiety, which imparts it with distinct chemical and biological properties.

The piperazine group in 1-(piperazin-1-yl)methylnaphthalen-2-ol plays a crucial role in its pharmacological activity. Piperazine derivatives are well-known for their ability to modulate various biological targets, including receptors, enzymes, and ion channels. The presence of this functional group in Pipamnol enhances its binding affinity to specific receptors, making it a promising candidate for drug development.

Recent studies have explored the potential of 1-(piperazin-1-yl)methylnaphthalen-2-ol in various therapeutic areas. One notable application is its use as an antidepressant. Research has shown that Pipamnol exhibits significant antidepressant-like effects in animal models, potentially through the modulation of serotonin and dopamine neurotransmitter systems. This finding is particularly relevant given the growing need for new and effective treatments for mood disorders.

In addition to its antidepressant properties, 1-(piperazin-1-yl)methylnaphthalen-2-ol has been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that Pipamnol can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that Pipamnol may have potential applications in the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The chemical structure of 1-(piperazin-1-yl)methylnaphthalen-2-ol also contributes to its favorable pharmacokinetic properties. The naphthalene ring provides lipophilicity, which enhances the compound's ability to cross biological membranes and reach target tissues. The piperazine moiety, on the other hand, improves water solubility, facilitating absorption and distribution within the body. These characteristics make Pipamnol an attractive candidate for oral administration.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of 1-(piperazin-1-yl)methylnaphthalen-2-ol with various biological targets using molecular docking studies. These computational models have provided valuable insights into the molecular mechanisms underlying the pharmacological effects of Pipamnol, guiding further optimization efforts to enhance its therapeutic potential.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(piperazin-1-yl)methylnaphthalen-2-ol in human subjects. Preliminary results from phase I trials have shown that Pipamnol is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical studies to explore its full therapeutic potential.

In conclusion, 1-(piperazin-1-yl)methylnaphthalen-2-ol (CAS No. 1184103-99-8) is a promising compound with a diverse range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, Pipamnol holds great promise for addressing unmet medical needs in various disease areas.